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Compound of Interest

7-Bromo-2-chloroquinoline-3-
Compound Name:
carbaldehyde

Cat. No.: B139717

Essential Safety and Handling Guide for 7-Bromo-2-
chloroquinoline-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals
This document provides critical safety protocols, operational procedures, and disposal plans for

handling 7-Bromo-2-chloroquinoline-3-carbaldehyde (CAS No. 136812-31-2). Adherence to
these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and GHS Classification

7-Bromo-2-chloroquinoline-3-carbaldehyde is classified as acutely toxic if swallowed.[1] It
may also cause skin and eye irritation, and respiratory irritation.[2][3]

GHS Classification Hazard Statement Pictogram Signal Word
Acute Toxicity, Oral H301: Toxic if E,

alt text Danger
(Category 3) swallowed[1][4]

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C10H5BrCINO [41516171181
Molecular Weight 270.51 g/mol [41[6]
Appearance Yellow to off-white solid [5]

Purity >95% [4]

Boiling Point 389.8+37.0 °C (Predicted) [4]

Density 1.727+0.06 g/cm3 (Predicted) [4]

Operational Plan: Safe Handling Procedures

Strict adherence to the following procedures is mandatory to minimize exposure and ensure
safety.

1. Engineering Controls:

» Always handle this compound within a certified chemical fume hood to avoid inhalation of
dust or vapors.[2]

o Ensure adequate ventilation in the laboratory.[1]

2. Personal Protective Equipment (PPE): A comprehensive PPE plan is crucial. The following
table summarizes the required PPE.
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Personal Protective o ]
Body Part _ Specifications and Rationale
Equipment

Nitrile or neoprene gloves are
) ) recommended. Inspect for
Hands Chemical-resistant gloves
tears or punctures before each

use.[1][9]

Essential to protect against
splashes or airborne particles.
Safety goggles with side [9][10][11] A face shield should
Eyes/Face _ _ _
shields or a face shield be worn over safety glasses if
there is a significant splash

hazard.[9]

A flame-resistant lab coat, fully

buttoned, is required to protect
Body Laboratory coat ] )

skin from potential contact.[9]

[11]

Required if working outside of
) ] a fume hood or if dust
Respiratory NIOSH-approved respirator o ) )
formation is likely. Fit-testing

and training are necessary.[9]

Shoes must fully cover the feet
Feet Closed-toe shoes )
to protect from spills.[9]

3. Handling and Storage:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1]

Wash hands and exposed skin thoroughly after handling.[1]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

The substance should be stored in a locked area.[1]
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Emergency and Disposal Plan

1. First-Aid Measures:

Exposure Route

First-Aid Procedure

IF SWALLOWED: Get emergency medical help

Ingestion immediately. Rinse mouth with water. Do not
induce vomiting.[1]
Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of

water for at least 15 minutes.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes, including under the eyelids. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[1]

2. Spill Response: In the event of a spill, follow the workflow below.
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Immediate Actions

Evacuate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess & Contain

Assess Spill Size & Risk

Y

Ensure Adequate Ventilation

Y
Contain Spill with Inert Material

Cleanup & Decontamination

Don Appropriate PPE

Collect Spill Using Spark-Proof Tools

Decontaminate Area

Final Steps

Package Waste in Sealed Containers

Dispose as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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3. Disposal Plan:

o Dispose of 7-Bromo-2-chloroquinoline-3-carbaldehyde and any contaminated materials
as hazardous waste.[1]

o All disposal must be conducted through an approved waste disposal facility and in
accordance with all applicable local, state, and federal regulations.[1]

e Do not allow the product to enter drains or the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7-bromo-2-chloroquinoline-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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